Cas no 31081-41-1 (n,n,n'-trimethylguanidine)

• Product Name: n,n,n'-trimethylguanidine
• CAS No: 31081-41-1
• MF: C₄H₁₁N₃
• MW: 101.150240182877
• CID: 916355
• PubChem ID: 141619
• Update Time: 2025-04-19

n,n,n'-trimethylguanidine Chemical and Physical Properties

Names and Identifiers

• n,n,n'-trimethylguanidine
• SCHEMBL10288873
• 31081-41-1
• 1,1,3-trimethylguanidine
• N,N,N''-trimethylguanidine
• NSC-227864
• DTXSID30185031
• NQOFYFRKWDXGJP-UHFFFAOYSA-N
• Guanidine,1,3-trimethyl-
• trimethylguanidin
• Guanidine,N,N'-trimethyl-
• N,N'-trimethylguanidine
• SCHEMBL244908
• EN300-6491925
• NSC227864
• 31081-14-8
• 1,1,2-trimethylguanidine
• AKOS011644705

• Inchi： 1S/C4H11N3/c1-6-4(5)7(2)3/h1-3H3,(H2,5,6)
• InChI Key： NQOFYFRKWDXGJP-UHFFFAOYSA-N
• SMILES： N(C)(C)/C(/N)=N/C

Computed Properties

• Exact Mass: 101.09543
• Monoisotopic Mass: 101.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 75
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.62